1-isobutyl-1H-benzo[d]imidazol-2(3H)-one

• IUPAC Name: 3-(2-methylpropyl)-1H-benzimidazol-2-one
• InChI: InChI=1S/C11H14N2O/c1-8(2)7-13-10-6-4-3-5-9(10)12-11(13)14/h3-6,8H,7H2,1-2H3,(H,12,14)
• InChI Key: RQSSRMZCPBEQTE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1C2=CC=CC=C2NC1=O
• Molecular Formula: C11H14N2O
• Molecular Weight: 190.24 g/mol

Description

Imidazoles are a class of organic compounds with a five-membered ring structure consisting of two nitrogen atoms and three carbon atoms. They are key components to functional molecules that are used in a variety of everyday applications.

Synthesis Analysis

The synthesis of substituted imidazoles has seen recent advances, with an emphasis on the bonds constructed during the formation of the imidazole. The utility of these methodologies is based around the functional group compatibility of the process and resultant substitution patterns around the ring.

Molecular Structure Analysis

The molecular structure of imidazoles is characterized by a five-membered ring, which includes two non-adjacent nitrogen atoms. The specific structure of “1-isobutyl-1H-benzo[d]imidazol-2(3H)-one” would depend on the position and orientation of the isobutyl group.

Chemical Reactions Analysis

Imidazoles can undergo a variety of chemical reactions, thanks to the presence of the nitrogen atoms in the ring. The specific reactions that “1-isobutyl-1H-benzo[d]imidazol-2(3H)-one” can undergo would depend on the reactivity of the isobutyl group.

Physical And Chemical Properties Analysis

The physical and chemical properties of imidazoles can vary depending on their specific substitutions. For instance, some imidazole derivatives form crystal structures with high porosity.

Scientific Research Applications

• . These compounds hold promise for developing more effective cancer therapies.

Metal-Organic Frameworks (MOFs)

MOFs are crystalline materials with tunable porosity. Researchers have explored 1-isobutyl-1H-benzo[d]imidazol-2(3H)-one as a linker in MOFs, leading to materials with interesting properties:

• . These MOFs find applications in gas storage, separation, and catalysis.

Biological Studies

Imidazoles, including 1-isobutyl-1H-benzo[d]imidazol-2(3H)-one, have been studied for their biological effects:

• . Microtubules play a crucial role in cell division and are a target for anticancer drugs.

Mechanism of Action

Target of Action

1-Isobutyl-1H-benzo[d]imidazol-2(3H)-one is a novel compound that has been synthesized as part of a series of compounds with the structural motif of 1H-benzo[d]imidazole . The primary targets of this compound are key kinases such as EGFR, HER2, and CDK2 . These kinases play crucial roles in cell signaling pathways, regulating cellular processes such as cell growth, differentiation, and apoptosis .

Mode of Action

The compound interacts with its targets by binding to the active sites of these kinases, thereby inhibiting their activity . This interaction results in the disruption of the signaling pathways regulated by these kinases, leading to changes in cellular processes such as cell growth and apoptosis .

Biochemical Pathways

The inhibition of the aforementioned kinases affects several biochemical pathways. For instance, the inhibition of EGFR and HER2 can disrupt the PI3K/AKT/mTOR pathway, which is involved in cell survival and proliferation . Similarly, the inhibition of CDK2 can affect the cell cycle, particularly the transition from the G1 phase to the S phase .

Result of Action

The molecular and cellular effects of the compound’s action include the induction of cell cycle arrest and apoptosis in cancer cells . This is accompanied by the upregulation of pro-apoptotic proteins such as caspase-3 and Bax, and the downregulation of anti-apoptotic protein Bcl-2 .

Future Directions

The field of imidazole research is active, with ongoing studies into new synthesis methods, applications, and potential biological activities.